2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid

• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-[(E)-[[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C17H13N3O3S2/c21-15(10-24-17-19-13-7-3-4-8-14(13)25-17)20-18-9-11-5-1-2-6-12(11)16(22)23/h1-9H,10H2,(H,20,21)(H,22,23)/b18-9+
• InChI Key: JHJSSQFJTFBLCX-GIJQJNRQSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3S2)C(=O)O
• SMILES: C1=CC=C(C(=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3S2)C(=O)O
• solubility: 41.5 [ug/mL]

Description

2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid, also known as BZTH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BZTH has been found to possess various biological properties, including anti-inflammatory, anti-cancer, and anti-bacterial activities.

Mechanism of Action

The mechanism of action of 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid is not fully understood. However, it has been proposed that 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid exerts its biological effects by inhibiting various enzymes and signaling pathways. For example, 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of pro-inflammatory prostaglandins. 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has been found to possess various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Furthermore, 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has been found to inhibit the growth of various bacterial strains by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid in lab experiments is its broad-spectrum activity against various biological targets. 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial activities, making it a versatile compound for studying different biological processes. However, one of the limitations of using 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid is its potential toxicity. 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has been found to possess cytotoxic effects on normal cells at high concentrations, which may limit its therapeutic potential.

Future Directions

There are several future directions for the study of 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid. One area of research is to investigate the potential of 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid as a therapeutic agent for various diseases, including cancer, inflammation, and bacterial infections. Another area of research is to explore the structure-activity relationship of 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid and its analogs to identify more potent and selective compounds. Furthermore, the development of novel drug delivery systems for 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid may enhance its therapeutic efficacy and reduce its toxicity.

Synthesis Methods

2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid can be synthesized by the reaction of 2-[(2-hydroxybenzoyl)amino]benzoic acid with 2-mercaptobenzothiazole in the presence of hydrazine hydrate. The reaction mixture is heated at 120°C for 4 hours, and the resulting product is purified by recrystallization in ethanol.

Scientific Research Applications

2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has also been shown to possess anti-cancer properties by inducing apoptosis in cancer cells. Furthermore, 2-[(E)-{2-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid has been found to possess anti-bacterial activity against various bacterial strains.